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Compound of Interest

Compound Name: Splenopentin Acetate

CAS No.: 105184-37-0

Cat. No.: B564072

Get Quote

Executive Summary & Biochemical Profile
Splenopentin acetate (CAS: 105184-37-0) is a synthetic, immunomodulating pentapeptide

corresponding to amino acid residues 32-36 (Arg-Lys-Glu-Val-Tyr) of the splenic hormone

splenin[1],[2]. Unlike its structural analog thymopentin, splenopentin contains a glutamic acid

(Glu) residue in place of aspartic acid, which fundamentally alters its receptor binding kinetics

and solubility profile. In preclinical research, it is primarily utilized to drive the phenotypic

differentiation of early T-cell and B-cell precursors, significantly increasing the population of

antibody-forming cells following immunosuppressive events (e.g., gamma irradiation or

cyclophosphamide treatment)[1],[3].

Quantitative Data Summary
Table 1: Physicochemical Properties of Splenopentin Acetate
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Parameter Specification

Sequence Arg-Lys-Glu-Val-Tyr (RKEVY)[2]

Molecular Weight ~753.84 g/mol (as diacetate)[1]

CAS Number 105184-37-0 (Acetate) / 75957-60-7 (Salt)[1],[4]

Isoelectric Point (pI)
pH-dependent (Contains basic Arg/Lys and

acidic Glu)[2]

Primary Target Lymphocyte Precursors (T-cell and B-cell)[3]

Storage & Stability Dynamics
Proper storage is not merely a procedural formality; it is the fundamental determinant of peptide

integrity. Peptides are highly susceptible to hydrolytic cleavage and oxidation when exposed to

moisture and ambient temperatures.

Table 2: Storage and Stability Guidelines

Format
Recommended
Temperature

Maximum Shelf
Life

Causality /
Rationale

Lyophilized Powder -20°C (or -80°C) Up to 3 years

The complete

absence of water

arrests hydrolytic

degradation[1].

Reconstituted Stock -80°C Up to 12 months

Deep freezing

minimizes molecular

mobility and

spontaneous

degradation[1].

Working Aliquots 4°C < 1 week

Avoids repeated

freeze-thaw cycles,

which cause structural

shearing via ice

crystal formation[2].
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Reconstitution & Solubility Optimization
Because Splenopentin contains both basic (Arg, Lys) and acidic (Glu) residues, its solubility is

highly dependent on the pH of the solvent[2]. A self-validating reconstitution protocol must

account for this zwitterionic nature to ensure the peptide is fully biologically active.

Step-by-Step Reconstitution Protocol
Thermal Equilibration (Critical Step): Remove the lyophilized peptide from -20°C storage and

allow it to equilibrate to room temperature in a desiccator for 30 minutes before opening.

Causality: Opening a cold vial introduces atmospheric moisture, causing condensation that

immediately initiates localized hydrolysis.

Primary Solubilization: Add sterile, endotoxin-free double-distilled water (ddH₂O) to achieve a

concentrated stock solution (e.g., 1-10 mg/mL). Gently vortex or sonicate for 30 seconds.

Visual Validation: Inspect the solution against a light source. It must be completely clear.

Undissolved peptide will not be biologically active and will skew assay dosing[2].

pH Optimization (If Insoluble): If the peptide remains in suspension, the pH is likely too close

to its isoelectric point. Add a micro-volume (<50 μL) of 0.1% Ammonium Hydroxide (NH₄OH)

to slightly raise the pH, which deprotonates the Glu residue and facilitates dissolution[3].

Sterilization and Aliquoting: Pass the dissolved peptide through a 0.22 μm low-protein

binding filter (e.g., PVDF). Divide into single-use aliquots to strictly avoid freeze-thaw cycles,

and transfer immediately to -80°C[2].
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Workflow for reconstituting and storing Splenopentin Acetate.
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In Vitro & In Vivo Application Protocols
A. In Vitro Lymphocyte Differentiation Assay
Splenopentin acetate induces the phenotypic differentiation of both T- and B-cell

precursors[1],[3].

Methodology:

Cell Isolation: Isolate splenocytes from the target murine model (e.g., Balb/c mice). Prepare

a single-cell suspension in complete RPMI-1640 medium supplemented with 10% FBS[2].

Peptide Dilution: Thaw a single -80°C aliquot of Splenopentin acetate. Perform serial

dilutions in sterile PBS to achieve final well concentrations ranging from 0.1 ng/mL to 10

μg/mL[1].

Incubation: Co-culture the splenocytes with the peptide for 3 hours at 37°C in a 5% CO₂

humidified incubator[3].

Validation: Analyze the expression of mature T-cell (e.g., CD3, CD4, CD8) and B-cell (e.g.,

B220, CD19) surface markers using flow cytometry. Include a vehicle control (PBS) to

establish a baseline[2].
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Splenopentin Acetate mechanism of action on lymphocyte differentiation.

B. In Vivo Langerhans Cell Recruitment
Splenopentin accelerates the restoration of Langerhans cell (LC) density in the skin following

immunosuppression[1].

Methodology:

Immunosuppression: Induce immunosuppression in male Balb/c mice via systemic injection

of Cyclophosphamide or Dexamethasone[1].
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Dosing Preparation: Dilute Splenopentin acetate in sterile saline to a concentration suitable

for a 1 mg/kg dose based on average animal weight[1].

Administration: Administer the peptide via intraperitoneal (i.p.) injection. Note: Doses ranging

from 0.01-100 μ g/mouse have shown no adverse effects on neuromuscular transmission[1],

[3].

Monitoring: Harvest epidermal sheets at predefined intervals (e.g., up to 28-70 days post-

treatment) and quantify LC density via immunofluorescence staining (e.g., MHC Class II or

Langerin)[1].

Troubleshooting Guide: Low Bioactivity
If experimental readouts show lower-than-expected bioactivity, systematically address the

following failure points[2]:

Undetected Insolubility: The most common cause of assay failure. If the peptide is not fully

dissolved, the effective molarity is drastically reduced. Action: Re-verify solubility via

spectrophotometry or visual inspection. Adjust the assay buffer pH to an optimal range of 5-

7[2].

Cold Chain Rupture: Improper storage or repeated freeze-thaw cycles lead to peptide

aggregation and degradation. Action: Discard the current working solution. Thaw a fresh,

previously unused -80°C aliquot[2].

Adsorption to Plastics: Highly charged peptides like Splenopentin can adhere to standard

polystyrene tubes. Action: Utilize low-protein binding polypropylene tubes for all serial

dilutions and storage.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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